Cas no 953976-24-4 (N-{3-4-(dimethylamino)phenylpropyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-{3-4-(dimethylamino)phenylpropyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• CAS No: 953976-24-4
• MF: C₂₀H₂₈N₂O₃S
• MW: 376.512924194336
• CID: 5823813
• Update Time: 2025-06-28

N-{3-4-(dimethylamino)phenylpropyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[3-[4-(dimethylamino)phenyl]propyl]-2-methoxy-4,5-dimethyl-
• N-{3-4-(dimethylamino)phenylpropyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C20H28N2O3S/c1-15-13-19(25-5)20(14-16(15)2)26(23,24)21-12-6-7-17-8-10-18(11-9-17)22(3)4/h8-11,13-14,21H,6-7,12H2,1-5H3
• InChI Key： GIKYRHUPJIQCDV-UHFFFAOYSA-N
• SMILES： C1(S(NCCCC2=CC=C(N(C)C)C=C2)(=O)=O)=CC(C)=C(C)C=C1OC

Additional information on N-{3-4-(dimethylamino)phenylpropyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide

Introduction to N-{3-4-(dimethylamino)phenylpropyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS No. 953976-24-4)

N-{3-4-(dimethylamino)phenylpropyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide, identified by its CAS number 953976-24-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular structure of N-{3-4-(dimethylamino)phenylpropyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide is characterized by a benzene ring substituted with methoxy and dimethyl groups, which are flanked by a propyl chain terminated with a sulfonamide moiety. The presence of the dimethylamino group on the phenyl ring introduces basicity and potential for hydrogen bonding interactions, which are crucial for its biological activity. This structural motif is reminiscent of many bioactive molecules that have been explored for their pharmacological properties.

In recent years, there has been a surge in interest towards molecules that can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The amine and sulfonamide functionalities in N-{3-4-(dimethylamino)phenylpropyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide suggest potential interactions with these systems, making it a candidate for further investigation in the context of central nervous system (CNS) disorders. Studies have begun to explore its potential as a precursor or analog in the development of novel psychotropic agents.

The synthesis of N-{3-4-(dimethylamino)phenylpropyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the sulfonamide group, in particular, requires precise control over reaction conditions to ensure high yield and purity. Researchers have leveraged advanced techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution to construct the desired framework efficiently. These synthetic strategies not only demonstrate the versatility of current methodologies but also underscore the importance of optimizing reaction pathways for industrial-scale production.

The pharmacological profile of N-{3-4-(dimethylamino)phenylpropyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide is still under active investigation. Preliminary studies have indicated that this compound may exhibit properties such as receptor binding affinity and metabolic stability, which are critical factors for drug candidates. The dimethylamino group's ability to engage in hydrogen bonding with polar residues in protein targets could enhance binding affinity, while the sulfonamide moiety might contribute to metabolic resistance. These characteristics make it an intriguing candidate for further exploration in medicinal chemistry.

In addition to its potential pharmacological applications, N-{3-4-(dimethylamino)phenylpropyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide has shown promise in biochemical assays as a tool compound. Its unique structural features allow it to serve as a scaffold for designing derivatives with enhanced or modified biological activities. By systematically varying substituents on the benzene ring or the propyl chain, researchers can generate libraries of compounds for high-throughput screening (HTS). This approach has been instrumental in identifying lead compounds for various therapeutic indications.

The computational modeling of N-{3-4-(dimethylamino)phenylpropyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide, using techniques such as molecular dynamics (MD) simulations and quantum mechanical calculations, has provided valuable insights into its interactions with biological targets. These studies have helped elucidate how the compound's geometry and electronic properties influence its binding affinity and selectivity. Such computational analyses are increasingly integral to drug discovery pipelines, enabling researchers to predict and optimize molecular interactions before experimental validation.

The future prospects for N-{3-4-(dimethylamino)phenylpropyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide, particularly in clinical development, remain promising but are contingent upon rigorous preclinical testing. As our understanding of disease mechanisms evolves, so too does our capacity to design molecules that can modulate these processes effectively. The compound's structural features align well with current trends in drug design, where targeting specific molecular interactions can lead to therapeutic breakthroughs. Continued research will be essential to fully realize its potential in addressing unmet medical needs.